({[1-(Iodomethyl)cyclopentyl]oxy}methyl)benzene

• Molecular Formula: C13H17IO
• Molecular Weight: 316.18 g/mol
• IUPAC Name: [1-(iodomethyl)cyclopentyl]oxymethylbenzene
• InChI: InChI=1S/C13H17IO/c14-11-13(8-4-5-9-13)15-10-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11H2
• InChI Key: HIECDIKNTZMSMD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CI)OCC2=CC=CC=C2

Description

({[1-(Iodomethyl)cyclopentyl]oxy}methyl)benzene: is an organic compound with the molecular formula C₁₃H₁₇IO . It is characterized by the presence of an iodomethyl group attached to a cyclopentyl ring, which is further connected to a benzene ring through an oxy-methyl linkage . This compound is of interest in various fields of chemistry due to its unique structural features and reactivity.

Preparation Methods

The synthesis of ({[1-(Iodomethyl)cyclopentyl]oxy}methyl)benzene typically involves the following steps:

Formation of the iodomethyl group: This can be achieved by reacting cyclopentylmethanol with iodine and a suitable base, such as potassium hydroxide, to form the iodomethylcyclopentane intermediate.

Oxy-methyl linkage formation: The iodomethylcyclopentane is then reacted with benzyl alcohol in the presence of a strong base like sodium hydride to form the desired compound.

Industrial production methods may involve similar synthetic routes but optimized for large-scale production, including the use of continuous flow reactors and automated systems to ensure consistency and efficiency.

Chemical Reactions Analysis

({[1-(Iodomethyl)cyclopentyl]oxy}methyl)benzene: undergoes various chemical reactions, including:

Substitution reactions: The iodomethyl group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation reactions: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction reactions: Reduction of the iodomethyl group can be achieved using reducing agents like lithium aluminum hydride to form the corresponding methyl derivative.

Scientific Research Applications

({[1-(Iodomethyl)cyclopentyl]oxy}methyl)benzene: has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound can be used in the study of biological pathways and mechanisms, particularly those involving halogenated organic compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of ({[1-(Iodomethyl)cyclopentyl]oxy}methyl)benzene involves its interaction with molecular targets through its iodomethyl group. This group can undergo nucleophilic substitution reactions, leading to the formation of new chemical bonds and the modification of molecular structures. The pathways involved may include the activation of specific enzymes or receptors, depending on the context of its use .

Comparison with Similar Compounds

({[1-(Iodomethyl)cyclopentyl]oxy}methyl)benzene: can be compared with other similar compounds, such as:

({[1-(Bromomethyl)cyclopentyl]oxy}methyl)benzene: Similar structure but with a bromine atom instead of iodine, leading to different reactivity and applications.

({[1-(Chloromethyl)cyclopentyl]oxy}methyl)benzene:

({[1-(Fluoromethyl)cyclopentyl]oxy}methyl)benzene: The presence of a fluorine atom imparts unique characteristics, such as increased stability and different biological activity.

These comparisons highlight the uniqueness of This compound